Cas no 968-81-0 (Acetohexamide)

Acetohexamide structure
Acetohexamide structure
Product name:Acetohexamide
CAS No:968-81-0
MF:C15H20N2O4S
MW:324.395302772522
CID:804435
PubChem ID:1989

Acetohexamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-acetyl-N-[(cyclohexylamino)carbonyl]-
    • 1-(4-acetylphenyl)sulfonyl-3-cyclohexylurea
    • Acetohexamide
    • Acetohexamide-d11
    • Acetohexamid
    • Acetohexamida
    • Acetohexamidum
    • acetoxehamide
    • Dimelin
    • Dimelor
    • Dymelor
    • Gamadiabet
    • Hypoglicil
    • Metaglucina
    • N(2)-Cyclohexyl-N(1)-(4-acetylbenzenesulfonyl) Urea
    • N-(p-Acetyl-benzolsulfonyl)-N'-(cyclohexyl)-harnstoff
    • N'-<4-Acetyl-benzolsulfonyl>-N-cyclohexyl-harnstoff
    • N-Cyclohexyl-N'-<4-acetyl-benzolsulfonyl>-harnstoff
    • 1-((p-acetylphenyl)sulfonyl)-3-cyclohexylurea
    • 1-(p-acetylbenzenesulfonyl)-3-cyclohexylure
    • 4-acetyl-n-benzenesulfonamide
    • 4-acetyl-n-((cyclohexylamino)carbonyl)-benzenesulfonamid
    • 4-acetyl-n-[(cyclohexylamino)carbonyl]-benzenesulfonamid
    • gamadiaber
    • 4-Acetyl-N-[(cyclohexylamino)carbonyl]benzenesulfonamide (ACI)
    • Urea, 1-[(p-acetylphenyl)sulfonyl]-3-cyclohexyl- (6CI, 8CI)
    • 1-(p-Acetylbenzenesulfonyl)-3-cyclohexylurea
    • 1-[(p-Acetylphenyl)sulfonyl]-3-cyclohexylurea
    • Dimelin (antidiabetic)
    • MeSH ID: D000092
    • Minoral
    • N-(p-Acetylphenylsulfonyl)-N′-cyclohexylurea
    • Ordimel
    • Tsiklamid
    • U 14812
    • Prestwick1_000055
    • Acetohexamidum [INN-Latin]
    • LP00088
    • DTXSID7020007
    • NCGC00015014-05
    • ACETOHEXAMIDE [USAN]
    • N-(p-Acetylphenylsulfonyl)-N'-cyclohexylurea
    • Lopac-A-178
    • SCHEMBL37620
    • A845651
    • BSPBio_000209
    • NCGC00015014-06
    • N-(4-ACETYLBENZENESULFONYL)-N'-CYCLOHEXYLUREA
    • CAS-968-81-0
    • ACETOHEXAMIDE [VANDF]
    • NCGC00260773-01
    • 1-[(4-acetylbenzene)sulfonyl]-3-cyclohexylurea
    • CCG-204183
    • Tox21_202022
    • U-14812
    • 4-Acetyl-N-((cyclohexylamino)carbonyl)benzenesulfonamide
    • NCGC00091230-02
    • Prestwick2_000055
    • 1-(4-acetylphenyl)sulfonyl-3-cyclohexyl-urea
    • NCGC00015014-07
    • SR-01000075539-3
    • CHEBI:28052
    • Urea, 1-((p-acetylphenyl)sulfonyl)-3-cyclohexyl-
    • CHEMBL1589
    • NCGC00016555-01
    • 968-81-0
    • NS00006055
    • Dymelor; Gamadiabet; Acetohexamid; Dimelin; Dimelor
    • ACETOHEXAMIDE [WHO-DD]
    • BRD-K52960356-001-03-1
    • NSC 759128
    • 1-(4-acetylbenzenesulfonyl)-3-cyclohexylurea
    • Pharmakon1600-01505425
    • SR-01000075539-1
    • QGC8W08I6I
    • EINECS 213-530-4
    • DB-057652
    • HMS2093H21
    • NCGC00015014-01
    • NCI-C03247
    • ACETOHEXAMIDE [ORANGE BOOK]
    • Tox21_500088
    • BRN 2225115
    • NSC-759128
    • SPBio_002130
    • NCGC00091230-03
    • 1-((4-acetylbenzene)sulfonyl)-3-cyclohexylurea 4-acetyl-N-(cyclohexylcarbamoyl)benzenesulfonamide
    • Q4673274
    • BRD-K52960356-001-15-5
    • Z1552195936
    • HMS2095K11
    • D00219
    • HMS2236M07
    • Acetohexamide (JP17/USP/INN)
    • HMS1568K11
    • ACETOHEXAMIDE (USP IMPURITY)
    • BRD-K52960356-001-06-4
    • N-(p-Acetylbenzenesulfonyl)-N'-cyclohexylurea
    • A10BB31
    • NCGC00015014-11
    • A-178
    • HY-B0881
    • Acetohexamide (USAN:USP:INN:BAN:JAN)
    • CCRIS 4
    • SR-01000075539
    • BCP34666
    • Benzenesulfonamide, 4-acetyl-N-((cyclohexylamino)carbonyl)-
    • 3-(4-acetylbenzenesulfonyl)-1-cyclohexylurea
    • ACETOHEXAMIDE [JAN]
    • Acetohexamide [USAN)
    • UNII-QGC8W08I6I
    • ACETOHEXAMIDE (MART.)
    • 4-Acetyl-N-[(cyclohexylamino)carbonyl]benzenesulfonamide
    • Tox21_110067
    • HMS3372B02
    • BPBio1_000231
    • Urea, 1-[(p-acetylphenyl)sulfonyl]-3-cyclohexyl-
    • Prestwick3_000055
    • DB00414
    • NSC759128
    • BENZENESULFONAMIDE, 4-ACETYL-N-((CYCLOHEXYLAMINO)CARBONYL)
    • 1-cyclohexyl-3-(4-ethanoylphenyl)sulfonyl-urea
    • NCGC00091230-04
    • DTXCID707
    • MFCD00072156
    • Lopac0_000088
    • EN300-123648
    • NCGC00015014-02
    • NCGC00015014-15
    • HSDB 3280
    • 2468796-77-0
    • NCGC00091230-01
    • Benzenesulfonamide, 4-acetyl-N-[(cyclohexylamino)carbonyl]-
    • Acetohexamidum (INN-Latin)
    • C06806
    • NCGC00015014-03
    • HMS3260A18
    • Prestwick0_000055
    • HMS3712K11
    • F85186
    • GS4036
    • ACETOHEXAMIDE [INN]
    • EU-0100088
    • MLS002154186
    • GTPL6793
    • Acetohexamide, analytical standard
    • Acetohexamida [INN-Spanish]
    • 4-Acetyl-N-[(cyclohexylamino)-carbonyl]benzenesulfonamide
    • AKOS015916290
    • SMR001233477
    • 1-[(4-acetylbenzene)sulfonyl]-3-cyclohexylurea 4-acetyl-N-(cyclohexylcarbamoyl)benzenesulfonamide
    • NCGC00015014-04
    • SBI-0050076.P002
    • 4-acetyl-N-(cyclohexylcarbamoyl)benzene-1-sulfonamide
    • Acetohexamide, United States Pharmacopeia (USP) Reference Standard
    • Dymelor (TN)
    • MS-24845
    • acetoesamide
    • SDCCGSBI-0050076.P003
    • SR-01000075539-6
    • 4-acetyl-N-(cyclohexylcarbamoyl)benzenesulfonamide
    • ACETOHEXAMIDE [USP IMPURITY]
    • Tox21_110067_1
    • 1-Acetyl-4-(([(cyclohexylamino)carbonyl]amino)sulfonyl)benzene #
    • NCGC00259571-01
    • Acetohexamida (INN-Spanish)
    • ACETOHEXAMIDE [MART.]
    • s5717
    • BRD-K52960356-001-13-0
    • NCGC00015014-08
    • Acetohexamide [USAN:USP:INN:BAN:JAN]
    • ACETOHEXAMIDE [HSDB]
    • ACETOHEXAMIDE [MI]
    • Tox21_302735
    • NCGC00256467-01
    • TF9
    • 3-cyclohexyl-1-(p-acetylphenylsulfonyl)urea
    • Prestwick_3
    • MDL: MFCD00072156
    • Inchi: 1S/C15H20N2O4S/c1-11(18)12-7-9-14(10-8-12)22(20,21)17-15(19)16-13-5-3-2-4-6-13/h7-10,13H,2-6H2,1H3,(H2,16,17,19)
    • InChI Key: VGZSUPCWNCWDAN-UHFFFAOYSA-N
    • SMILES: O=C(NS(C1C=CC(C(C)=O)=CC=1)(=O)=O)NC1CCCCC1

Computed Properties

  • Exact Mass: 324.11400
  • Monoisotopic Mass: 324.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Surface Charge: 0
  • Tautomer Count: 6
  • Topological Polar Surface Area: 101A^2

Experimental Properties

  • Color/Form: Crystals obtained from 90% ethanol
  • Density: 1.2528 (rough estimate)
  • Melting Point: 188-190° (GB 912789); mp 175-177° (Marshall)
  • Boiling Point: 528.1±52.0 °C at 760 mmHg
  • Flash Point: 273.2±30.7 °C
  • Refractive Index: 1.6930 (estimate)
  • Solubility: DMSO: ~45 mg/mL
  • PSA: 100.72000
  • LogP: 4.07240
  • Solubility: Soluble in pyridine, slightly soluble in alcohol and chloroform, insoluble in water and ether

Acetohexamide Security Information

Acetohexamide Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Acetohexamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A94940-100mg
Acetohexamide
968-81-0 98%
100mg
¥812.0 2021-09-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce51786-100mg
Acetohexamide
968-81-0 98%
100mg
¥445.00 2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T0816-50 mg
Acetohexamide
968-81-0 99.19%
50mg
¥236.00 2022-04-26
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
A178-1G
Acetohexamide
968-81-0 98%
1g
¥1143.35 2023-10-18
SHENG KE LU SI SHENG WU JI SHU
sc-480871-1 mg
Acetohexamide-d11,
968-81-0
1mg
¥2,858.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-254935-1 g
Acetohexamide,
968-81-0 ≥98%
1g
¥376.00 2023-07-10
TRC
A162650-1g
Acetohexamide
968-81-0
1g
$ 443.00 2023-09-09
TRC
A162650-5g
Acetohexamide
968-81-0
5g
$ 1413.00 2023-04-19
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
A178-1G
968-81-0
1G
¥1047.02 2023-01-14
SHENG KE LU SI SHENG WU JI SHU
sc-480871-1mg
Acetohexamide-d11,
968-81-0
1mg
¥2858.00 2023-09-05

Acetohexamide Production Method

Production Method 1

Reaction Conditions
Reference
Phenylsulfonylureas
, Federal Republic of Germany, , ,

Production Method 2

Reaction Conditions
Reference
Hypoglycemic (phenylsulfonyl)uureas
, France, , ,

Production Method 3

Reaction Conditions
Reference
p-Acetylbenzenesulfonylurea derivatives
, Japan, , ,

Production Method 4

Reaction Conditions
Reference
Preparation of HSF1 inhibitors for treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
Reference
p-Acetylbenzenesulfonylureas
, Japan, , ,

Production Method 6

Reaction Conditions
Reference
Solid dispersions of acetohexamide. 2. Acetohexamide-poly(vinylpyrrolidinone) 25,000
Graf, Engelbert; Beyer, Christian; Abdallah, Ossama, Acta Pharmaceutica Technologica, 1982, 28(2), 131-5

Production Method 7

Reaction Conditions
Reference
Synthesis of N-(acetobenzenesulfonyl)-N'-(cyclohexyl)urea
Sysoeva, T. F.; Khlaponina, L. N., Zhurnal Prikladnoi Khimii (Sankt-Peterburg, 1970, 43(8),

Production Method 8

Reaction Conditions
Reference
Polymorphism of acetohexamide. Part 1. Preparation and properties of modifications
Graf, Engelbert; Beyer, Christian; Abdallah, Ossama, Acta Pharmaceutica Technologica, 1979, 25(1), 9-20

Production Method 9

Reaction Conditions
Reference
Sustained release of a hypoglycemic sulfonylurea from silicone rubber capsules. In vitro studies
Fu, J. C.; Kale, A. K.; Moyer, D. L., DACWF Title, 1973, 1(4), 647-57

Production Method 10

Reaction Conditions
Reference
N-p-Acetylphenylsulfonyl-N'-cycloalkyl ureas
, Spain, , ,

Production Method 11

Reaction Conditions
Reference
Studies on drug nonequivalence. VI. Physico-chemical studies on polymorphism of acetohexamide
Kuroda, Koji; Yokoyama, Teruyoshi; Umeda, Tsuneo; Takagishi, Yasushi, Chemical & Pharmaceutical Bulletin, 1978, 26(8), 2565-8

Production Method 12

Reaction Conditions
Reference
1-p-Substituted benzenesulfonyl-3-alkyl-urea derivatives
, Japan, , ,

Acetohexamide Preparation Products

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